Cas no 2229250-22-8 (5-(1-methyl-1H-imidazol-4-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(1-methyl-1H-imidazol-4-yl)-1,2-oxazol-3-amine
• CAS No: 2229250-22-8
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 5859668
• PubChem ID: 165651128
• Update Time: 2025-06-09

5-(1-methyl-1H-imidazol-4-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-imidazol-4-yl)-1,2-oxazol-3-amine
• 2229250-22-8
• EN300-1785890

• Inchi： 1S/C7H8N4O/c1-11-3-5(9-4-11)6-2-7(8)10-12-6/h2-4H,1H3,(H2,8,10)
• InChI Key： SOBVSLUZGVQETJ-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1=CN(C)C=N1

Computed Properties

• Exact Mass: 164.06981089g/mol
• Monoisotopic Mass: 164.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 69.9Ų

Additional information on 5-(1-methyl-1H-imidazol-4-yl)-1,2-oxazol-3-amine

Introduction to 5-(1-methyl-1H-imidazol-4-yl)-1,2-oxazol-3-amine (CAS No. 2229250-22-8)

The compound 5-(1-methyl-1H-imidazol-4-yl)-1,2-oxazol-3-amine, identified by its CAS number CAS No. 2229250-22-8, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and promising applications in medicinal chemistry. The compound's molecular framework, featuring a combination of an imidazole ring and an oxazole moiety, positions it as a versatile scaffold for the development of novel therapeutic agents.

In recent years, the exploration of biologically active molecules has been revolutionized by the integration of sophisticated computational methods and high-throughput screening techniques. The structural motif of 5-(1-methyl-1H-imidazol-4-yl)-1,2-oxazol-3-amine aligns well with current trends in drug discovery, where multicomponent reactions and functional group transformations play a pivotal role in generating structurally diverse libraries. The presence of both nitrogen and oxygen heteroatoms in its core structure enhances its potential for hydrogen bonding interactions, which are crucial for binding affinity and selectivity in biological targets.

One of the most compelling aspects of this compound is its potential utility as a building block for the synthesis of more complex pharmacophores. The 1-methyl-1H-imidazol-4-yl substituent not only contributes to the compound's stability but also introduces specific electronic and steric properties that can be fine-tuned through further derivatization. This flexibility makes it an attractive candidate for exploring new chemical space in the quest for innovative drug candidates.

The oxazole ring component of 5-(1-methyl-1H-imidazol-4-yl)-1,2-oxazol-3-amine is particularly noteworthy, as oxazoles are well-documented scaffolds in medicinal chemistry due to their broad spectrum of biological activities. These include antiviral, antibacterial, anti-inflammatory, and anticancer properties. The incorporation of an amine group at the 3-position further expands its synthetic possibilities, enabling the formation of amides, ureas, and other pharmacologically relevant derivatives.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The compound's structural features make it a promising candidate for modulating enzyme activity and receptor binding. For instance, its ability to engage with metal ions has been explored in catalytic systems that mimic biological processes. This property is particularly relevant in the development of metalloproteinase inhibitors, which are critical in treating conditions such as cancer and inflammation.

The synthesis of 5-(1-methyl-1H-imidazol-4-yl)-1,2-oxazol-3-amine involves a series of well-established organic transformations that highlight its synthetic accessibility. Key steps include condensation reactions between appropriate precursors under controlled conditions, followed by functional group manipulations to achieve the desired product. Advances in catalytic methods have further streamlined these processes, making it feasible to produce this compound on a larger scale for both research and commercial purposes.

The pharmacological profile of this compound is still under active investigation, but preliminary data suggest that it exhibits notable interactions with various biological targets. Its ability to cross the blood-brain barrier and reach central nervous system receptors has opened up avenues for exploring potential applications in neurology. Additionally, its interaction with cytoplasmic enzymes could lead to novel therapeutic strategies for metabolic disorders.

In conclusion, 5-(1-methyl-1H-imidazol-4-yll)-1,2 ox az ol -3 -amine (CAS No. 2229250 -22 -8) stands out as a structurally intriguing and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of heteroatoms and functional groups makes it an excellent candidate for further exploration through both experimental synthesis and computational modeling. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of drug discovery and development.